Cas no 832692-71-4 (Ethanone, 2-bromo-1-[3-(trifluoromethyl)-2-pyridinyl]-, hydrobromide)

Ethanone, 2-bromo-1-[3-(trifluoromethyl)-2-pyridinyl]-, hydrobromide structure
832692-71-4 structure
Product Name:Ethanone, 2-bromo-1-[3-(trifluoromethyl)-2-pyridinyl]-, hydrobromide
CAS No:832692-71-4
MF:C8H6Br2F3NO
MW:348.942551136017
CID:675449
PubChem ID:46204202
Update Time:2025-04-19

Ethanone, 2-bromo-1-[3-(trifluoromethyl)-2-pyridinyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-bromo-1-[3-(trifluoromethyl)-2-pyridinyl]-, hydrobromide
    • 2-bromo-1-[3-(trifluoromethyl)pyridin-2-yl]ethanone,hydrobromide
    • SCHEMBL4353378
    • 2-bromo-1-(3-trifluoromethyl-pyridin-2-yl)-ethanone hydrobromide
    • 2-Bromo-1-[3-(trifluoromethyl)pyridin-2-yl]ethan-1-one--hydrogen bromide (1/1)
    • 832692-71-4
    • DTXSID50673081
    • Inchi: 1S/C8H5BrF3NO.BrH/c9-4-6(14)7-5(8(10,11)12)2-1-3-13-7;/h1-3H,4H2;1H
    • InChI Key: PQRVEDDYKWDCBL-UHFFFAOYSA-N
    • SMILES: BrCC(C1C(C(F)(F)F)=CC=CN=1)=O.Br

Computed Properties

  • Exact Mass: 348.875
  • Monoisotopic Mass: 346.877
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30A^2
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